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Compound of Interest

Compound Name: CAY 10462 dihydrochloride

Cat. No.: B564408

Audience: Researchers, scientists, and drug development professionals.

Introduction

CAY 10462 dihydrochloride is a chemical compound used in scientific research. Proper

dissolution is critical for accurate and reproducible experimental results. These application
notes provide detailed protocols for the dissolution of CAY 10462 dihydrochloride for both in
vitro and in vivo studies.

Physicochemical Properties

Chemical Name: 6-[4-(1H-imidazol-1-yl)phenoxy]-N,N-dimethyl-1-hexanamine,
dihydrochloride[1]

Molecular Formula: C17H2s5N3O - 2HCI[1]
Formula Weight: 360.3 g/mol [1]
Appearance: A crystalline solid[1]

Purity: >98%][1]

Solubility Data
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For accurate preparation of solutions, it is essential to understand the solubility of CAY 10462
dihydrochloride in various solvents. The following table summarizes the solubility data.

Solvent Solubility
DMSO 15 mg/mL
Ethanol 10 mg/mL
PBS (pH 7.2) 10 mg/mL

Data sourced from the Cayman Chemical product information sheet.[1]

Experimental Protocols

Equipment and Reagents
e CAY 10462 dihydrochloride

o Dimethyl sulfoxide (DMSO), anhydrous

e Ethanol, 200 proof

e Phosphate-buffered saline (PBS), pH 7.2
 Sterile polypropylene centrifuge tubes

o Calibrated pipettes

o Vortex mixer

¢ Optional: Water bath or sonicator

Preparation of Stock Solutions

It is recommended to prepare a concentrated stock solution in an organic solvent, which can
then be diluted to the final experimental concentration.

4.2.1. Using DMSO
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Aseptically weigh the desired amount of CAY 10462 dihydrochloride powder.

Add the appropriate volume of anhydrous DMSO to achieve a concentration of up to 15
mg/mL.

To aid dissolution, vortex the solution for 1-2 minutes. Gentle warming in a water bath (37°C)
or brief sonication can also be used.

Ensure the solid is completely dissolved before use.

Store the DMSO stock solution at -20°C.

4.2.2. Using Ethanol

Weigh the required amount of CAY 10462 dihydrochloride.

Add the calculated volume of 200 proof ethanol to reach a concentration of up to 10 mg/mL.

Vortex thoroughly until the compound is fully dissolved. Sonication can be applied if
necessary.

Store the ethanol stock solution at -20°C.

Preparation of Aqueous Working Solutions

For most biological experiments, it is necessary to dilute the organic stock solution into an
aqueous buffer.

Thaw the stock solution (DMSO or ethanol) to room temperature.

To prepare a working solution in PBS (pH 7.2) with a maximum concentration of 10 mg/mL,
directly dissolve the CAY 10462 dihydrochloride in the buffer.[1]

Vortex the solution until the compound is fully dissolved.

It is recommended to prepare aqueous solutions fresh for each experiment.

Experimental Workflow Diagram
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The following diagram illustrates the general workflow for preparing solutions of CAY 10462
dihydrochloride.
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Caption: Workflow for dissolving CAY 10462 dihydrochloride.

Signaling Pathway Context

While the dissolution protocol is the primary focus, it is important to handle the compound with
an understanding of its biological context. The specific signaling pathways affected by CAY
10462 dihydrochloride should be considered when designing experiments. A simplified,
hypothetical signaling pathway diagram is provided below to illustrate how such a diagram
could be constructed.
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Caption: Example of a signaling pathway involving a hypothetical target.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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